Cas no 571186-92-0 (Imatinib (Pyridine)-N-oxide)

• Product name: Imatinib (Pyridine)-N-oxide
• CAS No: 571186-92-0
• MF: C₂₉H₃₁N₇O₂
• MW: 509.60214
• CID: 854882
• PubChem ID: 9827642

Imatinib (Pyridine)-N-oxide Chemical and Physical Properties

Names and Identifiers

• Imatinib (Pyridine)-N-oxide
• N-[4-methyl-3-[[4-(1-oxidopyridin-1-ium-3-yl)pyrimidin-2-yl]amino]phenyl]-4-[(4-methylpiperazin-1-yl)methyl]benzamide
• N-[4-Methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide
• N-[4-METHYL-3-[[4-(1-OXIDO-PYRIDIN-3-YL)-PYRIMIDIN-2-YL]AMINO]PHENYL]-4-[(4-METHYL-(PIPERAZIN-1-YL))METHYL]BENZAMIDE
• 3-(2-((2-Methyl-5-(4-((4-methylpiperazin-1-yl)methyl)benzamido)phenyl)amino)pyrimidin-4-yl)pyridine 1-oxide
• QEQWNPDNPZKKNH-UHFFFAOYSA-N
• 3-(2-((2-methyl-5-(4-((4-methylpiperazin-1-yl)methyl)benzamido)phenyl)amino)pyrimidin-4-yl)pyridine 1-oxide? (Imatinib Impurity pound(c)
• Imatinib Impurity A
• 571186-92-0
• CGP-72383
• Benzamide, N-[4-methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]-
• CS-0163900
• DTXSID10431381
• AKOS030255378
• N-[4-Methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide; CGP 72383;
• SCHEMBL3061037
• 3-{2-[(2-methyl-5-{4-[(4-methylpiperazin-1-yl)methyl]benzamido}phenyl)amino]pyrimidin-4-yl}pyridin-1-ium-1-olate
• 4-[(4-Methyl-1-piperazinyl)-methyl]-N-[4-methyl-3-{[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl]-benzamide
• R4J5Z2W69V
• 4-[(4-Methyl-1-piperazinyl)-methyl]-N-[4-methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl]-benzamide

• Inchi： InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)33-29-30-12-11-26(32-29)24-4-3-13-36(38)20-24)31-28(37)23-8-6-22(7-9-23)19-35-16-14-34(2)15-17-35/h3-13,18,20H,14-17,19H2,1-2H3,(H,31,37)(H,30,32,33)
• InChI Key： QEQWNPDNPZKKNH-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-]

Computed Properties

• Exact Mass: 510.26200
• Monoisotopic Mass: 509.25392326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.273
• Melting Point: 226-236°C
• Refractive Index: 1.666
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 99.69000
• LogP: 4.19850

Imatinib (Pyridine)-N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides